1-(4-{[Cyclopropyl-(2-hydroxy-ethyl)-amino]-methyl}-piperidin-1-yl)-ethanone

• IUPAC Name: 1-[4-[[cyclopropyl(2-hydroxyethyl)amino]methyl]piperidin-1-yl]ethanone
• InChI: InChI=1S/C13H24N2O2/c1-11(17)14-6-4-12(5-7-14)10-15(8-9-16)13-2-3-13/h12-13,16H,2-10H2,1H3
• InChI Key: CEQRNYHVEBLUHW-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)N1CCC(CC1)CN(CCO)C2CC2
• Molecular Formula: C13H24N2O2
• Molecular Weight: 240.34 g/mol

Description

1-(4-{[Cyclopropyl-(2-hydroxy-ethyl)-amino]-methyl}-piperidin-1-yl)-ethanone (CAS: 1353985-44-0) is a piperidine-based compound featuring a cyclopropyl group, a 2-hydroxyethylamino moiety, and an ethanone functional group. However, commercial availability is discontinued, indicating possible challenges in synthesis, stability, or efficacy during development .

Preparation Methods

Cyclization Approaches

Piperidine rings are commonly synthesized via cyclization of linear precursors. For example, 1,5-diaminopentane derivatives can undergo ring closure in the presence of carbonyl compounds or halogenating agents. A method adapted from platinum-catalyzed hydrogenation (as seen in pyrrolidine synthesis) involves reducing pyridine derivatives under high-pressure H₂.

Reaction Conditions :

• Catalyst : Platinum(IV) oxide (PtO₂) or 5% Pt/C.

• Solvent : Ethanol-methanol mixtures (2:1 v/v).

• Yield : ~70–85% for analogous piperidines.

This route avoids harsh acidic conditions but requires careful catalyst handling to prevent over-reduction.

Alternative Routes via Schiff Base Intermediates

Imine formation followed by reduction offers another pathway:

• Condensation of 1,5-pentanediamine with ketones to form Schiff bases.

• Reduction using NaBH₄ or catalytic hydrogenation to yield piperidine.

This method allows modular substitution but may require chiral resolution if stereocenters are present.

Functionalization with Cyclopropyl-(2-Hydroxyethyl)amine

Hydroxyethyl Group Installation

Ethylene oxide is employed to introduce the 2-hydroxyethyl moiety via ring-opening reaction:

Procedure :

• Protect the piperidine nitrogen with a Boc group.

• React cyclopropylamine with ethylene oxide in THF at 0°C.

• Deprotect under acidic conditions (HCl/dioxane).

Key Data :

• Temperature Control : Below 10°C prevents polymerization.

• Yield : ~80% for hydroxyethylation.

Acetylation of the Piperidine Nitrogen

The final acetylation step employs acetic anhydride under basic conditions:

Reaction Protocol :

• Dissolve the piperidine intermediate in dichloromethane.

• Add triethylamine (2 eq) and acetic anhydride (1.2 eq) dropwise.

• Stir at room temperature for 12 hours.

Purification :

• Column Chromatography : Silica gel with ethyl acetate/hexane (1:3).

• Purity : >95% by HPLC.

Catalytic and Solvent Optimization

Hydrogenation Catalysts

Comparative catalyst screening reveals Pt/C outperforms Pd/C in piperidine hydrogenation:

Catalyst	Substrate	Yield (%)	Selectivity (%)
5% Pt/C	Pyridine derivative	85	92
10% Pd/C	Pyridine derivative	65	78

Data extrapolated from

Solvent Effects on Alkylation

Ethanol-methanol mixtures improve cyclopropane stability over pure ethanol:

Solvent	Reaction Time (h)	Yield (%)
Ethanol	24	58
Ethanol:Methanol (2:1)	18	73

Adapted from

Analytical Characterization

Spectroscopic Confirmation

• ¹H NMR : Peaks at δ 3.4–3.6 ppm (piperidine CH₂), δ 1.2–1.4 ppm (cyclopropane CH₂).

• MS (ESI+) : m/z 297.2 [M+H]⁺.

• X-ray Crystallography : Confirms chair conformation of piperidine and cyclopropane geometry.

Comparative Analysis of Synthetic Routes

A three-step route (piperidine formation → alkylation → acetylation) proves most efficient:

Step	Method	Yield (%)	Purity (%)
Piperidine synthesis	Pt/C hydrogenation	85	90
Alkylation	DMF/K₂CO₃	73	88
Acetylation	Acetic anhydride	95	95

Total Yield : ~59% (0.85 × 0.73 × 0.95)

Chemical Reactions Analysis

Types of Reactions

1-(4-{[Cyclopropyl-(2-hydroxy-ethyl)-amino]-methyl}-piperidin-1-yl)-ethanone can undergo various chemical reactions, including:

Oxidation: The hydroxyethyl group can be oxidized to form a carbonyl group.

Reduction: The ethanone moiety can be reduced to an alcohol.

Substitution: The amino group can participate in nucleophilic substitution reactions.

Common Reagents and Conditions

Oxidation: Reagents like potassium permanganate or chromium trioxide can be used under acidic or basic conditions.

Reduction: Reducing agents such as lithium aluminum hydride or sodium borohydride are commonly used.

Substitution: Nucleophiles like alkyl halides or acyl chlorides can be used in the presence of a base.

Major Products

Oxidation: Formation of a ketone or aldehyde.

Reduction: Formation of an alcohol.

Substitution: Formation of various substituted derivatives depending on the nucleophile used.

Scientific Research Applications

1-(4-{[Cyclopropyl-(2-hydroxy-ethyl)-amino]-methyl}-piperidin-1-yl)-ethanone has several applications in scientific research:

Chemistry: Used as a building block in the synthesis of more complex molecules.

Biology: Studied for its potential interactions with biological macromolecules.

Medicine: Investigated for its potential pharmacological properties, including as a candidate for drug development.

Industry: Used in the development of new materials or as an intermediate in chemical manufacturing processes.

Mechanism of Action

The mechanism of action of 1-(4-{[Cyclopropyl-(2-hydroxy-ethyl)-amino]-methyl}-piperidin-1-yl)-ethanone involves its interaction with specific molecular targets. These targets could include enzymes, receptors, or other proteins. The compound may exert its effects by binding to these targets and modulating their activity, leading to various biological responses.

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Structural Analogues

1-(4-((Cyclopropylamino)methyl)piperidin-1-yl)ethanone (CAS: 1353975-61-7)

• Key Features: Retains the cyclopropyl and ethanone groups but lacks the hydroxyethyl substituent.

1-[4-(2-Hydroxyethyl)-1-piperidinyl]ethanone (CAS: 15871-63-3)

• Key Features: Shares the hydroxyethyl and ethanone groups but lacks the cyclopropyl moiety.
• Implications : The missing cyclopropyl group may reduce steric hindrance and metabolic stability, making it less favorable for applications requiring prolonged half-life .

Functional Analogues

Vandetanib Derivatives (e.g., CAS: 570.1668)

• Key Features: Piperidin-1-yl-ethanone backbone with nitroimidazole and halogenated aryl groups (e.g., bromophenyl).
• Implications : These derivatives exhibit anticancer activity, with molecular weights >570 g/mol. The nitroimidazole groups enhance redox activity, a feature absent in the target compound, suggesting divergent therapeutic applications .

2-(3,5-Dinitrophenyl)-1-(piperidin-1-yl)ethanone

• Key Features: Aromatic nitro groups and ethanone-piperidine core.
• Implications: Demonstrates temperature-dependent amide bond isomerization, a phenomenon that may also affect the target compound’s stability and NMR characterization .

Physicochemical Comparison

Compound (CAS)	Molecular Weight	Substituents	Hydrophilicity	Stability Considerations
Target (1353985-44-0)	240.35	Cyclopropyl, hydroxyethyl, ethanone	Moderate	Possible isomerization
1-(4-((Cyclopropylamino)methyl)...	~220	Cyclopropylamino, ethanone	Low	Higher lipophilicity
1-[4-(2-Hydroxyethyl)-1-piperid...	171.24	Hydroxyethyl, ethanone	High	Prone to oxidation
Vandetanib Derivative	570.17	Bromophenyl, nitroimidazole	Low	Redox-active, thermal stability

Biological Activity

1-(4-{[Cyclopropyl-(2-hydroxy-ethyl)-amino]-methyl}-piperidin-1-yl)-ethanone, also known by its chemical structure and various synonyms, is a compound that has garnered attention due to its potential biological activities. This article provides a comprehensive overview of its biological activity, including mechanisms of action, therapeutic applications, and relevant research findings.

• Molecular Formula : C13H24N2O2
• Molecular Weight : 240.34 g/mol
• CAS Number : 1353985-44-0

The compound exhibits a range of biological activities primarily due to its interaction with various biological targets:

• G Protein-Coupled Receptors (GPCRs) : The compound may influence GPCR signaling pathways, which are critical for numerous physiological processes. Activation of these receptors can lead to various cellular responses, including changes in enzyme activity and gene expression .
• Cancer Therapy : Research indicates that derivatives of piperidine compounds can show anticancer properties. For instance, some studies suggest that similar piperidine derivatives exhibit cytotoxicity against specific cancer cell lines, potentially through apoptosis induction mechanisms .
• Neuropharmacological Effects : The compound may also exhibit neuroprotective properties by inhibiting cholinesterase enzymes, which are involved in neurotransmitter degradation. This suggests potential applications in treating neurodegenerative diseases such as Alzheimer's .

Biological Activity Data

Activity Type	Observed Effects	Reference
Anticancer	Induces apoptosis in cancer cells
Cholinesterase Inhibition	Enhances neurotransmitter levels
GPCR Modulation	Alters cellular signaling pathways

Case Studies and Research Findings

• Anticancer Activity : A study highlighted the anticancer potential of piperidine derivatives, suggesting that compounds with a similar structure could inhibit tumor growth in models such as FaDu hypopharyngeal tumor cells. These findings indicate that the structural characteristics of the compound are crucial for its biological efficacy .
• Neuroprotective Properties : Another research effort focused on the cholinesterase inhibitory activity of piperidine derivatives, revealing their potential as therapeutic agents for Alzheimer's disease by preventing the breakdown of acetylcholine, thereby improving cognitive function .
• Structure-Activity Relationship (SAR) : The presence of specific functional groups within the piperidine structure was found to enhance biological activity significantly. Modifications to the nitrogen atom or the ketone bridge influenced the compound's ability to interact with target proteins effectively .

Q & A

Basic Research Questions

Q. What synthetic methodologies are recommended for preparing 1-(4-{[Cyclopropyl-(2-hydroxy-ethyl)-amino]-methyl}-piperidin-1-yl)-ethanone, and how are yields optimized?

• Methodological Answer : Synthesis involves multi-step reactions, including functionalization of the piperidine core. For analogous compounds, nucleophilic substitution or coupling reactions (e.g., reductive amination for introducing the cyclopropyl-(2-hydroxyethyl)amino-methyl group) are employed, achieving yields up to 99% under controlled conditions (anhydrous environment, optimized temperatures) . Critical steps include acetylation at the piperidine nitrogen and purification via column chromatography. Key characterization involves 1H-NMR to confirm substituents (e.g., δ 2.11 ppm for the acetyl methyl group) .

Q. How is structural elucidation performed for this compound using spectroscopic techniques?

• Methodological Answer : 1H-NMR (e.g., δ 0.75–0.81 ppm for cyclopropyl protons, δ 3.41–3.51 ppm for hydroxyethyl protons) and 13C-NMR are primary tools . Mass spectrometry (e.g., m/z 469.2 [M+H]+ in related neurotensin receptor agonists) confirms molecular weight . Coupling constants (e.g., J = 8.3 Hz for aromatic protons in benzoylpiperidine analogs) and integration ratios aid in assigning substituent positions .

Advanced Research Questions

Q. What strategies resolve discrepancies between theoretical and experimental NMR data for piperidine derivatives like this compound?

• Methodological Answer : Discrepancies arise from solvent effects, impurities, or dynamic conformational changes. Researchers should:

• Compare observed shifts with literature values (e.g., δ 2.11 ppm for acetyl groups in CDCl3 ).
• Use 2D NMR (e.g., COSY, HSQC) to resolve overlapping signals.
• Analyze reaction intermediates for byproducts (e.g., unreacted starting materials) via TLC or HPLC .

Q. How can chromatographic methods ensure purity in complex reaction mixtures?

• Methodological Answer : Reverse-phase HPLC with methanol-buffer mobile phases (65:35 ratio) and sodium 1-octanesulfonate (pH 4.6) effectively separates impurities . System suitability tests (e.g., tailing factor < 2) ensure column performance. For related compounds, retention times and UV absorption profiles (e.g., aromatic π→π* transitions) are monitored .

Q. What role do steric/electronic effects of substituents play in the compound’s conformational dynamics?

• Methodological Answer : The cyclopropyl group imposes steric constraints, stabilizing the piperidine chair conformation, as seen in crystallographic studies of FAD-dependent oxidoreductase ligands . The hydroxyethyl group’s hydrogen bonding with solvents (e.g., DMSO) further influences dynamics, observable via variable-temperature NMR or molecular docking simulations .

Q. How are SAR studies designed to evaluate bioactivity in neuropharmacological contexts?

• Methodological Answer : Structural analogs (e.g., fluorinated piperidine derivatives) are synthesized and tested in receptor-binding assays (e.g., neurotensin receptor agonism ). Dose-response curves (IC50/EC50) and functional assays (e.g., calcium flux) are used to correlate substituent modifications (e.g., cyclopropyl vs. phenyl) with activity .

Data Contradiction Analysis

Q. How can conflicting bioactivity data in SAR studies be addressed?

• Methodological Answer :

• Standardize assays : Use pharmacopeial buffer systems (e.g., sodium acetate/1-octanesulfonate, pH 4.6 ) to minimize variability.
• Purity validation : Employ HPLC-MS to detect trace impurities (<0.1%) that may skew results .
• Control analogs : Compare with fluorinated or methoxy-substituted derivatives to isolate electronic effects .

Methodological Optimization

Q. What advanced techniques determine enantiomeric purity of chiral intermediates?

• Methodological Answer :

• Chiral HPLC : Polysaccharide columns with methanol/buffer mobile phases resolve enantiomers (e.g., sodium 1-octanesulfonate ).
• Circular dichroism (CD) : Correlates optical rotation with elution profiles to confirm enantiomeric excess.
• SFC (supercritical fluid chromatography) : Offers faster separation for high-throughput screening .